Cas no 2228441-36-7 (2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228441-36-7
• MF: C₇H₆Cl₂F₃N₃
• MW: 260.043849468231
• CID: 6004124
• PubChem ID: 165633040
• Update Time: 2025-06-15

2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine
• EN300-1951239
• 2228441-36-7

• Inchi： 1S/C7H6Cl2F3N3/c8-5-1-3(6(9)15-14-5)4(2-13)7(10,11)12/h1,4H,2,13H2
• InChI Key： VWUJPONJBHXBPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 258.9890871g/mol
• Monoisotopic Mass: 258.9890871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of 2-(3,6-Dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228441-36-7)

The compound 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228441-36-7) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a dichloropyridazine core and a trifluoropropanamine side chain, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are increasingly exploring its utility as a building block for novel bioactive molecules, particularly in the development of small-molecule inhibitors and pesticide intermediates.

In recent years, the demand for fluorinated compounds like 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. The incorporation of trifluoromethyl groups into organic molecules is a widely adopted strategy in modern chemistry, as it often improves lipophilicity and binding affinity to target proteins. This compound’s pyridazine scaffold further contributes to its versatility, making it a valuable candidate for heterocyclic chemistry applications. Its CAS number, 2228441-36-7, serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The synthesis and characterization of 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s structural integrity and purity, which are essential for reproducible results in both academic and industrial settings. Given the growing interest in sustainable chemistry, efforts are also underway to optimize its synthesis using green chemistry principles, minimizing waste and energy consumption.

From a commercial perspective, 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine is often sought after by pharmaceutical and agrochemical companies. Its potential as a lead compound for new therapeutics aligns with the industry’s focus on addressing unmet medical needs, such as antimicrobial resistance and chronic diseases. Similarly, in agriculture, its derivatives are being investigated for their efficacy against pest resistance, a pressing concern in global food security. The compound’s CAS No. 2228441-36-7 is frequently referenced in patent literature, highlighting its proprietary value.

In the context of AI-driven drug discovery, 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine has emerged as a subject of computational studies. Machine learning models are being employed to predict its interactions with biological targets, accelerating the identification of promising candidates for further development. This intersection of computational chemistry and experimental validation underscores the compound’s relevance in cutting-edge research. Additionally, its structural analogs are being cataloged in chemical databases, facilitating virtual screening campaigns.

Safety and regulatory compliance are paramount when handling 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal, emphasizing the importance of risk assessment in chemical research. Researchers are advised to consult these resources before working with the compound.

Looking ahead, the trajectory of 2-(3,6-dichloropyridazin-4-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228441-36-7) appears promising. Its dual applicability in pharmaceuticals and agrochemicals positions it as a molecule of enduring interest. As scientific advancements continue to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and agricultural productivity. For researchers and industry professionals alike, staying abreast of developments related to this compound is essential for leveraging its capabilities effectively.